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Compound of Interest

2,2,5,5-Tetramethyldihydrofuran-
3(2H)-one

Cat. No.: B058171

Compound Name:

An In-depth Technical Guide on 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (CAS: 5455-94-
7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2,5,5-Tetramethyldihydrofuran-
3(2H)-one (CAS Number: 5455-94-7), a heterocyclic compound with potential applications in
chemical synthesis. This document consolidates its physicochemical properties, a detailed
synthesis protocol, and a summary of its known applications. While this specific molecule is
primarily documented as a chemical intermediate, the broader class of furanones has garnered
significant interest in medicinal chemistry for a range of biological activities. This guide will also
briefly touch upon the pharmacological potential of the furanone scaffold as a reference for
researchers in drug discovery and development.

Physicochemical Properties

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a colorless liquid.[1] Its key physicochemical
properties are summarized in the table below for easy reference and comparison.
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Property Value Reference
CAS Number 5455-94-7 [2]
Molecular Formula C8H1402 [2]
Molecular Weight 142.2 g/mol [2]

Boiling Point 42-43 °C at 11 mm Hg [2]
Density 0.926 g/mL at 25 °C [2]
Flash Point 103 °F (39.4 °C) [1112]
Refractive Index n20/D 1.42 [2]
Storage Temperature 2-8°C [2]
Solubility Soluble in Chloroform, Ethyl 3]
Acetate
Appearance Colorless liquid/oll [1][3]14]
Synthesis

A detailed experimental protocol for the synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-

one has been reported.[5] The synthesis is a multi-step process starting from 2,5-dimethyl-3-

hexyne-2,5-diol.

Experimental Protocol: Synthesis of 2,2,5,5-
Tetramethyldihydrofuran-3(2H)-one[5]

Materials:

e 2,5-dimethyl-3-hexyne-2,5-diol

e Mercuric oxide

e Concentrated Sulfuric Acid (H2S0O4)

o Water (H20)
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o Ether

e Brine

e Magnesium Sulfate (MgS0O4)

Procedure:

» Dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of concentrated
H2SO4.

e Add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol to the solution.

e Heat the solution until it becomes homogeneous and then turns cloudy.

o Cease heating and stir the flask in a room temperature water bath for 30 minutes.

« Distill the solution, collecting 250 mL of distillate (add more water to the reaction flask if
necessary).

o Extract the biphasic distillate with ether.

e Separate the ether layer and wash it with brine.

e Dry the ether layer over MgSO4, filter, and evaporate the solvent.

« Distill the residue at 150°C to obtain 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one as a
water-white oil (Yield: 44.5 g, 89%).
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Starting Materials

2,5-Dimethyl-3-hexyne-2,5-diol HgO, H2S04, H20
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Final Broduct

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

Click to download full resolution via product page

Caption: Synthetic workflow for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.
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Chemical Reactivity and Applications

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one serves as a versatile intermediate in chemical
synthesis.[6][7] Its primary documented use is as a building block in the production of
pesticides.[1] The ketone functionality and the stable tetramethyl-substituted furanone ring
make it a useful scaffold for further chemical modifications.

Biological Activity of the Furanone Scaffold

While there is no specific biological activity reported for 2,2,5,5-Tetramethyldihydrofuran-
3(2H)-one itself, the broader class of furanone derivatives has been the subject of extensive
research in medicinal chemistry. It is crucial to note that the following activities are associated
with the general furanone scaffold and not necessarily with the specific compound of this guide.

Furanone derivatives have been reported to exhibit a wide range of pharmacological activities,
including:

e Anticancer: Some furanone derivatives have shown potential as anticancer agents.

» Antibacterial and Biofilm Inhibition: Halogenated furanones, in particular, have been
investigated as inhibitors of bacterial quorum sensing and biofilm formation.

e Anti-inflammatory: Certain furanone compounds have demonstrated anti-inflammatory
properties.

Disclaimer: These activities are associated with the general furanone scaffold
and have not been specifically demonstrated for CAS 5455-94-7.
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Caption: Potential applications of the general furanone scaffold.

Conclusion

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a well-characterized chemical compound with
established physicochemical properties and a detailed synthetic route. Its primary application
lies in its role as a chemical intermediate. While the specific biological profile of this compound
remains to be elucidated, the diverse pharmacological activities of the broader furanone class
suggest that derivatives of this molecule could be of interest for future drug discovery and
development programs. This guide serves as a foundational resource for researchers
interested in the chemistry and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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